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Compound of Interest

Compound Name: 3-Bromobenzyl alcohol

Cat. No.: B105401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromobenzyl alcohol. The information is curated for researchers, scientists, and
professionals in drug development who utilize this compound as a key intermediate in the
synthesis of a variety of molecules, including pharmaceuticals and agrochemicals.[1] This
document presents quantitative data in structured tables, details relevant experimental
protocols, and includes a visualization of its synthesis workflow.

Core Physical and Chemical Properties

3-Bromobenzyl alcohol, with the CAS number 15852-73-0, is an organohalogen compound.
[2] It presents as a clear, colorless to light yellow liquid or a white to off-white crystalline solid at
room temperature, accompanied by a faint aromatic odor.[2][3][4] Its molecular structure
consists of a benzene ring substituted with a bromine atom at the meta-position relative to a
hydroxymethyl group.[2]

Quantitative Physical Properties

The following tables summarize the key physical properties of 3-Bromobenzyl alcohol,
compiled from various sources. It is important to note that slight variations in reported values
can be attributed to different experimental conditions and purity levels.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b105401?utm_src=pdf-interest
https://www.benchchem.com/product/b105401?utm_src=pdf-body
https://www.benchchem.com/product/b105401?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b105401?utm_src=pdf-body
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b105401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7H7BrO [5]
Molecular Weight 187.03 g/mol [6]

Clear colorless to light yellow
Appearance o [3114]

liquid
Melting Point 18-21 °C [4]
110-112 °C (Note: This
appears to be an outlier or
refer to a different compound, [3]

as most sources indicate it's a

liquid at room temperature)

Boiling Point 287.2 °C at 760 mmHg [7]
253 °C [8]

228-230 °C [4]

165 °C at 16 mmHg [31[6]

Density 1.565 g/cm3 [7]
1.56 g/mL at 25 °C [3][6]

1.587 g/mL [4]

Refractive Index (n20/D) 1.584 [3][6]
1.591 [7]

1.5915 [4]

Flash Point >230 °F (>110 °C) [3]
115.7 °C [7]

96 °C [4]

Vapor Pressure

0.00118 mmHg at 25 °C

[317]

pKa

14.28 + 0.10 (Predicted)

[3]
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Solubility Profile

3-Bromobenzyl alcohol is slightly soluble in water.[3][9] It exhibits moderate to good solubility
in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide.[2]

Solvent Solubility Source(s)

Water Slightly soluble [319]

Soluble (by inference from
Ethanol (2]
general statements)

Soluble (by inference from
Acetone [2]
general statements)

) ) Soluble (by inference from
Dimethyl sulfoxide (DMSO) [2]
general statements)

Experimental Protocols

This section details the standard methodologies for determining the key physical properties of
organic compounds like 3-Bromobenzyl alcohol.

Determination of Melting Point (Capillary Method)

The melting point of a solid organic compound can be determined with a high degree of
accuracy using the capillary method.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:
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o Ensure the sample of 3-Bromobenzyl alcohol is crystalline and dry. If it is a liquid at room
temperature, this method would be used after solidification at a lower temperature.

e Finely powder a small amount of the crystalline sample using a mortar and pestle.

o Pack the powdered sample into the open end of a capillary tube to a height of 2-3 mm by
tapping the sealed end on a hard surface.

o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point.

e Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between
the sample, heating block, and thermometer.

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the last crystal melts (the end of the melting range).

For a pure compound, the melting range should be narrow (0.5-2 °C).

Determination of Boiling Point (Microscale Method)

The boiling point of a liquid can be determined using a small amount of the substance with the
microscale method.

Apparatus:

o Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire to attach the test tube to the thermometer

Procedure:
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Add 0.5-1 mL of 3-Bromobenzyl alcohol to the small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the liquid.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

Immerse the assembly in a heating bath, making sure the rubber band is above the surface
of the heating liquid.

Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the
open end of the capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube. This is the point where the vapor pressure of the liquid
equals the atmospheric pressure.

Determination of Solubility

A gualitative and semi-quantitative assessment of solubility can be performed through direct

observation.

Apparatus:

Small test tubes

Graduated pipettes or cylinders

Vortex mixer (optional)

A range of solvents (e.g., water, ethanol, acetone, hexane)

Procedure:
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e Add a known volume or mass of 3-Bromobenzyl alcohol (e.g., 0.1 g or 0.1 mL) to a test
tube.

e Add a small, measured volume of the chosen solvent (e.g., 1 mL) to the test tube.

o Agitate the mixture vigorously for 1-2 minutes. A vortex mixer can be used for thorough
mixing.

o Observe the mixture. If the solute completely dissolves, it is considered soluble.

« If the solute does not dissolve, continue adding the solvent in small, measured increments
(e.g., 1 mL at a time) with agitation after each addition, until the solute dissolves or a total of
a larger volume (e.g., 10 mL) has been added.

e Record the solubility in terms of mass or volume of solute per volume of solvent. For
example, "soluble (0.1 g in 3 mL)" or "insoluble (less than 0.1 g in 10 mL)".

Synthesis Workflow

3-Bromobenzyl alcohol is commonly synthesized via the reduction of 3-bromobenzaldehyde.
The following diagram illustrates a typical laboratory-scale synthesis workflow.[10]

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Bromobenzyl alcohol.

Conclusion

This technical guide has provided a detailed summary of the physical properties of 3-
Bromobenzyl alcohol, along with standardized experimental protocols for their determination.
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The compiled data and methodologies serve as a valuable resource for scientists and
professionals engaged in research and development, particularly in the fields of medicinal
chemistry and material science, where 3-Bromobenzyl alcohol is a frequently used synthetic
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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